![molecular formula C14H30NO4P B106087 Diisopropyl (1-piperidino-2-propyl) phosphate CAS No. 15870-42-5](/img/structure/B106087.png)
Diisopropyl (1-piperidino-2-propyl) phosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diisopropyl (1-piperidino-2-propyl) phosphate, commonly known as DIPP, is a chemical compound that has been extensively studied for its potential use in scientific research. DIPP is a cholinesterase inhibitor, meaning that it has the ability to inhibit the activity of the enzyme cholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine in the body. This property makes DIPP a potentially valuable tool for studying the role of acetylcholine in various physiological processes. Synthesis Method: DIPP can be synthesized through a multi-step process involving the reaction of 1-piperidinepropanol with diisopropyl phosphorochloridate. The resulting product is then purified through a series of chromatography steps to yield pure DIPP. Scientific Research Application: DIPP has been used extensively in scientific research to study the role of acetylcholine in various physiological processes. It has been shown to be a valuable tool for studying the mechanisms of action of acetylcholine in the nervous system, as well as for investigating the effects of acetylcholine on other physiological processes such as muscle contraction and heart rate. Mechanism of Action: DIPP works by inhibiting the activity of the enzyme cholinesterase, which is responsible for breaking down acetylcholine in the body. This results in an increase in the levels of acetylcholine in the body, leading to increased activity of cholinergic neurons and increased stimulation of cholinergic receptors. Biochemical and Physiological Effects: The biochemical and physiological effects of DIPP are primarily related to its ability to increase the levels of acetylcholine in the body. This can lead to a variety of effects, including increased muscle contraction, increased heart rate, and increased activity of cholinergic neurons in the brain. Advantages and Limitations for Lab Experiments: One of the main advantages of using DIPP in lab experiments is its ability to selectively inhibit the activity of cholinesterase, without affecting other enzymes or neurotransmitters. This makes it a valuable tool for studying the specific role of acetylcholine in various physiological processes. However, there are also limitations to using DIPP in lab experiments. One of the main limitations is that it can be toxic at high doses, which can limit its use in certain experiments. Additionally, its effects on other physiological processes can make it difficult to isolate the specific effects of acetylcholine. Future Directions: There are many potential future directions for research on DIPP. One area of interest is the development of new drugs that target cholinesterase inhibition, based on the structure of DIPP. Additionally, further research is needed to fully understand the biochemical and physiological effects of DIPP, and to develop new ways to use it as a tool for studying the role of acetylcholine in the body.
properties
CAS RN |
15870-42-5 |
---|---|
Molecular Formula |
C14H30NO4P |
Molecular Weight |
307.37 g/mol |
IUPAC Name |
1-piperidin-1-ylpropan-2-yl dipropan-2-yl phosphate |
InChI |
InChI=1S/C14H30NO4P/c1-12(2)17-20(16,18-13(3)4)19-14(5)11-15-9-7-6-8-10-15/h12-14H,6-11H2,1-5H3 |
InChI Key |
CIMGFDPFMIWLTH-UHFFFAOYSA-N |
SMILES |
CC(C)OP(=O)(OC(C)C)OC(C)CN1CCCCC1 |
Canonical SMILES |
CC(C)OP(=O)(OC(C)C)OC(C)CN1CCCCC1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.